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Compound of Interest

Compound Name: Terpinyl butyrate

Cat. No.: B1594661

In the intricate world of fragrance chemistry, the selection of individual aroma compounds is
paramount to achieving a desired olfactory profile and performance. Among the vast palette
available to perfumers and researchers, esters of terpineol, such as terpinyl butyrate and
terpinyl acetate, are frequently employed for their versatile and pleasant scent characteristics.
This guide provides a detailed comparison of these two molecules in fragrance applications,
supported by available data and outlining key experimental protocols for their evaluation.

Chemical and Physical Properties

Terpinyl butyrate and terpinyl acetate are both monoterpenoid esters, sharing a common
terpinyl alcohol backbone but differing in their ester functional group. This structural difference,
while seemingly minor, imparts distinct physicochemical properties that influence their
performance as fragrance ingredients.
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Property Terpinyl Butyrate Terpinyl Acetate
Molecular Formula C14H2402 C12H2002
Molecular Weight 224.34 g/mol 196.29 g/mol
o Colorless to slightly yellow

Appearance Colorless, oily liquid o

liquid[1]
Boiling Point 243 - 245 °CJ[2] ~220 °C

0.026365 mm Hg (~0.035 hPa)
Vapor Pressure (est. @ 25°C) 0.0126 hPa

@ 23°CJ[3]
LogP (o/w) 3.2 3.6[3]
CAS Number 2153-28-8|2] 80-26-2

Olfactory Profile and Applications

The primary distinction between terpinyl butyrate and terpinyl acetate from a perfumery

standpoint lies in their odor profiles.

Terpinyl Butyrate is characterized by a complex aroma with fruity, floral, and herbal notes.[4]

Its scent is often described as having a rosemary-like, acrid, and fruity character with a

balsamic undertone, and a taste reminiscent of plum.[5] This profile makes it a valuable

component in creating rich, fruity, and floral fragrances, and it is also used as a flavoring agent.

[2]

Terpinyl Acetate possesses a cleaner, more herbaceous, and floral scent with prominent

lavender and bergamot nuances.[3][6] It is widely used to impart a fresh, sweet, and slightly

fruity-floral character to a variety of fragrance types, including lavender, bergamot, and fougére

compositions.[1] Its stability and resistance to discoloration make it a popular choice in many

formulations.

Caption: Olfactory profile comparison of Terpinyl Butyrate and Terpinyl Acetate.

Performance in Fragrance Formulations
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The performance of a fragrance ingredient is determined by several factors, including its
volatility, substantivity (longevity), and odor threshold.

Performance Parameter Terpinyl Butyrate Terpinyl Acetate
- Lower (Higher Boiling Point, Higher (Lower Boiling Point,
Volatility .
Lower Vapor Pressure) Higher Vapor Pressure)[3]
. ) 20-24 hours on a smelling
Substantivity Data not available )
strip[6]
Odor Threshold Data not available Data not available

While specific odor threshold data for these compounds are not readily available in public
literature, the lower volatility of terpinyl butyrate, suggested by its higher boiling point and
lower estimated vapor pressure, would imply a longer-lasting but potentially less intense initial
aroma compared to terpinyl acetate. The reported substantivity of terpinyl acetate indicates
good longevity on a testing strip.

Experimental Protocols

To quantitatively assess the performance of fragrance ingredients like terpinyl butyrate and
terpinyl acetate, standardized experimental protocols are essential.

Gas Chromatography-Olfactometry (GC-O) for Odor
Profile and Threshold Determination

GC-0O is a powerful technique that combines the separation capabilities of gas chromatography
with human sensory perception. It is used to identify the specific aroma-active compounds in a
mixture and can be adapted to determine odor thresholds.

Mass Spectrometer
Identification;
¢ b —> -
Fragrance Sample Gas Chromatography 8 Data Acquisition

N N N . Effluent Splitter

(Diluted in Solvent) (Separation of Volatiles) (Chromatogram & Aromagram)
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.
Methodology:

o Sample Preparation: A solution of the fragrance compound (e.g., terpinyl acetate or terpinyl
butyrate) is prepared in an appropriate solvent at a known concentration.

o GC Separation: The sample is injected into a gas chromatograph, where the individual
components are separated based on their volatility and interaction with the stationary phase
of the column.

o Effluent Splitting: The column effluent is split between a conventional detector (such as a
mass spectrometer for chemical identification) and a sniffing port.

o Olfactory Evaluation: A trained sensory panelist or an individual assessor sniffs the effluent
from the sniffing port and records the time, intensity, and description of any detected odors.

o Data Analysis: The resulting "aromagram” is correlated with the chromatogram to identify the
odor-active compounds. For odor threshold determination, a series of dilutions of the sample
are analyzed, and the lowest concentration at which the odor can be reliably detected is
determined.

Evaluation of Substantivity on Fabric

The longevity of a fragrance on a substrate, such as fabric, is a critical performance indicator,
particularly for laundry care products.

Methodology:

o Fabric Preparation: Standardized fabric swatches (e.g., cotton) are washed with a non-
fragranced detergent base.

» Fragrance Application: A defined amount of the fragrance compound, either neat or in a
simple solvent, is applied to the center of each fabric swatch.
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e Drying and Storage: The swatches are allowed to air-dry for a specified period under
controlled temperature and humidity.

e Sensory Evaluation: At predetermined time intervals (e.g., 0, 4, 8, 24, 48 hours), a trained
sensory panel evaluates the odor intensity of the swatches. The intensity is typically rated on
a numerical scale.

o Data Analysis: The decline in odor intensity over time is plotted to determine the substantivity
profile of the fragrance compound.

Conclusion

Terpinyl butyrate and terpinyl acetate offer distinct olfactory profiles that make them suitable
for different fragrance applications. Terpinyl butyrate provides a complex, fruity-floral
character, while terpinyl acetate delivers a fresh, herbaceous-lavender note. Based on their
physical properties, terpinyl butyrate is expected to be less volatile and potentially more
substantive than terpinyl acetate, although further experimental data is needed to confirm this.
The selection between these two esters will ultimately depend on the specific creative direction
of the fragrance and the desired performance characteristics in the final application. The
experimental protocols outlined provide a framework for researchers and developers to
conduct their own comparative assessments and generate the quantitative data necessary for
informed ingredient selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acetate in Fragrance Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594661#terpinyl-butyrate-vs-terpinyl-acetate-in-
fragrance-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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